Cas no 17086-28-1 (4-(Dimethylamino)-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide hydrate)

Doxycycline monohydrate is a tetracycline antibiotic and a broad-spectrum inhibitor of metalloproteinases (MMPs) with antibacterial activity

4-(Dimethylamino)-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide hydrate structure

17086-28-1 structure

Product Name:4-(Dimethylamino)-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide hydrate

CAS No:17086-28-1

Molecular Formula:C₂₂H₂₄N₂O₈^.H₂O

Molecular Weight:462.44984

MDL:MFCD02682958

CID:50642

PubChem ID:54684461

4-(Dimethylamino)-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide hydrate Properties

Names and Identifiers

- 4-(Dimethylamino)-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide hydrate
- Doxycycline hydrate
- DOXYCYCLINE MONO BP98 USP23 DAB10,EP III
- Doxycycline monohydrate
- 4-(DIMETHYLAMINO)-1,4,4A,5,5A,6,11,12A-OCTAHYDRO-3,5,10,12,12A-PENTAHYDROXY-6-METHYL-1,11-DIOXO-2-NA
- Doxycycline base
- Doxycycline Hycate BP2000
- Ph Eur 4
- USP25
- 2-Naphthacenecarboxamide,4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-,monohydrate (8CI)
- 2-Naphthacenecarboxamide,4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-,monohydrate, (4S,4aR,5S,5aR,6R,12aS)- (9CI)
- 2-Naphthacenecarboxamide,4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-,monohydrate, [4S-(4a,4aa,5a,5aa,6a,12aa)]-
- 6-Deoxy-5-oxytetracycline monohydrate
- Oracea
- NSC-56228
- Doxycyeline　HCL
- Doxycycline USP
- 4-(Dimethylamino)-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrote
- DoxycyclineHyclate
- Mono
- Doxycycline Hydrate (>90%)
- Vibramycin (TN)
- EN300-19653248
- s6068
- 10592-13-9 (. HCl)
- DOXYCYCLINE (EMA EPAR: VETERINARY)
- CHEMBL1200699
- (4S,4aR,5S,5aR,6R,12aS)-4-(dimethylamino)-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide--water (1/1)
- DOXYCYCLINE [VANDF]
- Doxycycline (monohydrate)
- Doxychel
- Doxirobe
- DOXYCYCLINE MONOHYDRATE [WHO-DD]
- 2-Naphthacenecarboxamide,4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-, monohydrate,[4S-(4a,4aa,5a,5aa,6a,12aa)]-
- Doxycycline monohydrate (internal use)
- 17086-28-1
- AKOS040759349
- 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-, monohydrate, (4S,4aR,5S,5aR,6R,12aS)-
- Xyrosa
- DTXSID401045241
- J-010660
- Monodox (TN)
- Vibramycin
- SCHEMBL3155
- Adoxa
- Supracyclin
- col-101
- Invertin
- Doxycycline [USAN:USP:INN:BAN]
- 564-25-0 (anhydrous)
- DOXYCYCLINE MONOHYDRATE [USP-RS]
- doxycyclin monohydrate
- DOXYCYCLINE [MI]
- FZKWRPSUNUOXKJ-CVHRZJFOSA-N
- DOXYCYCLINE [ORANGE BOOK]
- (4S,4aR,5S,5aR,6R,12aS)-4-(dimethylamino)-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide
- CHEBI:60648
- AKOS015924654
- (4S,4aR,5S,5aR,6R,12aS)-4-(dimethylamino)-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide hydrate
- MFCD02682958
- Vibramycin-D
- DOXYCYCLINE MONOHYDRATE [EP MONOGRAPH]
- 4-(Dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-2-naphthacenecarboxamide monohydrate
- AS-75294
- GS-3065
- Monodox
- Q27128318
- 2-NAPHTHACENECARBOXAMIDE, 4-(DIMETHYLAMINO)-1,4,4A,5,5A,6,11,12A-OCTAHYDRO-3,5,10,12,12A-PENTAHYDROXY-6-METHYL-1,11-DIOXO-, (4S-(4.ALPHA.,4A.ALPHA.,5.ALPHA.,5A.ALPHA.6.ALPHA.,12A.ALPHA.))-, MONOHYDRATE
- A831045
- (4S,4aR,5S,5aR,6R,12aR)-4-(dimethylamino)-1,5,10,11,12a-pentahydroxy-6-methyl-3,12-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide;hydrate
- 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-, (4S-(4alpha,4aalpha,5alpha,5aalpha,6alpha,12aalpha))-, monohydrate
- Oracea (TN)
- N12000U13O
- DOXYCYCLINE MONOHYDRATE [VANDF]
- Adoxa pak
- DOXYCYCLINE MONOHYDRATE [EP IMPURITY]
- DOXYCYCLINE [USAN]
- CS-W009639
- DOXYCYCLINE MONOHYDRATE [MART.]
- HY-W008923
- D00307
- Doxylin
- DOXYCYCLINE [USP MONOGRAPH]
- Vibramycine
- SCHEMBL1649970
- UNII-N12000U13O
- Doxycycline (USP)
- 220680-46-6
- XQTWDDCIUJNLTR-CVHRZJFOSA-N
- (4S,4aR,5S,5aR,6R,12aS)-4-(dimethylamino)-1,5,10,12,12a-pentahydroxy-6-methyl-3,11-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide hydrate
- (4S,4aR,5S,5aR,6R,12aS)-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-2-Naphthacenecarboxamide hydrate
- DOXYCYCLINE MONOHYDRATE
- +Expand
- MDL： MFCD02682958
- InChIKey： XQTWDDCIUJNLTR-CVHRZJFOSA-N
- Inchi： InChI=1S/C22H24N2O8.H2O/c1-7-8-5-4-6-9(25)11(8)16(26)12-10(7)17(27)14-15(24(2)3)18(28)13(21(23)31)20(30)22(14,32)19(12)29;/h4-7,10,14-15,17,25,27-29,32H,1-3H3,(H2,23,31);1H2/t7-,10+,14+,15-,17-,22-;/m0./s1
- SMILES： C[C@H]1C2=C(C(C3=C(O)[C@@]4(O)[C@@H]([C@@H](O)[C@H]13)[C@H](N(C)C)C(O)=C(C(N)=O)C4=O)=O)C(O)=CC=C2.O

Computed Properties

Exact Mass: 462.16400
Hydrogen Bond Donor Count: 7
Hydrogen Bond Acceptor Count: 11
Rotatable Bond Count: 2
Monoisotopic Mass: 444.153266
Heavy Atom Count: 33
Complexity: 956
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0
Topological Polar Surface Area: 182

Experimental Properties

LogP: 0.28840
PSA: 190.85000
Water Partition Coefficient: Soluble in ethanol or methanol. Sparingly soluble in water.Soluble in dilute acids, alkali hydroxides and dimethyl sulfoxide.
Boiling Point: No data available
Melting Point: 174-181°C
Vapor Pressure: No data available
Flash Point: No data available
Solubility: DMSO: soluble1mg/mL
Color/Form: No data available
Density: No data available

4-(Dimethylamino)-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide hydrate Security Information

Safety Instruction： S26; S36/37
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazard Statement： H302
Warning Statement： P264; P270; P301+P312; P330; P501
Storage Condition：Store at room temperature
Risk Phrases： 36/37/38-22-63
Signal Word：Warning

4-(Dimethylamino)-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide hydrate Customs Data

HS CODE：29413000

4-(Dimethylamino)-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide hydrate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00HZYR-1g	2-Naphthacenecarboxamide,4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-, monohydrate,[4S-(4a,4aa,5a,5aa,6a,12aa)]-	17086-28-1	98%(HPLC)	1g	$32.00	2024-06-19
A2B Chem LLC	AI38963-250mg	Doxycycline hydrate	17086-28-1	95%	250mg	$9.00	2024-04-20
Aaron	AR00I073-5g	2-Naphthacenecarboxamide,4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-, monohydrate,[4S-(4a,4aa,5a,5aa,6a,12aa)]-	17086-28-1	97%	5g	$6.00
abcr	AB348995-100 g	Doxycycline monohydrate	17086-28-1		100 g	€111.20	2023-07-19
Apollo Scientific	BID0123-100g	Doxycycline Monohydrate	17086-28-1		100g	£90.00	2024-05-23
Crysdot LLC	CD12133603-100g	Doxycycline hydrate	17086-28-1	97%	100g	$428
Enamine	EN300-19653248-0.05g		17086-28-1		0.05g	$2755.0	2023-09-17
eNovation Chemicals LLC	D405255-1kg	Doxycycline monohydrate	17086-28-1	97%	1kg	$240	2021-10-20
LKT Labs	D5898-1 g	Doxycycline Monohydrate	17086-28-1	≥97%	1g	$36.20	2023-07-11
MedChemExpress	HY-W008923-25mg	Doxycycline monohydrate	17086-28-1	96.33%	25mg	￥500

4-(Dimethylamino)-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide hydrate Suppliers

Hubei Shixing Chemical Co., Ltd

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widely chemical reagent

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:17086-28-1)

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4-(Dimethylamino)-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide hydrate Related Literature

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17086-28-1 (4-(Dimethylamino)-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide hydrate) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:17086-28-1)4-(Dimethylamino)-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide hydrate

Purity:99%/99%

Quantity:100mg/500mg

Price($):150.0/451.0